(1r,2s,4s)-Rel-7-boc-7-azabicyclo[2.2.1]heptan-2-ol
Overview
Description
“(1r,2s,4s)-Rel-7-boc-7-azabicyclo[2.2.1]heptan-2-ol” is a chemical compound with the linear formula C7H12O1 . It is also known as "(1R,2S,4S)-Bicyclo[2.2.1]heptan-2-ol" .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the SMILES stringO[C@@H]1[C@H]2CC@HC1
. The InChI key for this compound is ZQTYQMYDIHMKQB-XVMARJQXSA-N
. Physical And Chemical Properties Analysis
The molecular formula of “this compound” is C7H12O1 . The average mass is 112.1696 Da .Scientific Research Applications
Overview
The compound (1r,2s,4s)-Rel-7-boc-7-azabicyclo[2.2.1]heptan-2-ol is a structural analog of norbornane and norcantharidin derivatives, which have been extensively studied for their diverse applications in scientific research. These applications range from catalytic processes and materials science to potential therapeutic uses.
Catalytic Oxidation Processes
Research on the oxidation of cyclohexene, a reaction closely related to the structural framework of this compound, has shown significant advances in controllable and selective catalytic oxidation processes. These processes are synthetically valuable for applications in both academia and industry, providing a route to various intermediates used in the chemical industry (Cao et al., 2018).
Anticancer Activity
Norcantharidin analogs, structurally related to the given compound, have shown potential anticancer activities. These analogs, derived from the demethylated form of cantharidin, not only exhibit strong anticancer activity but also minimize side effects common in traditional chemotherapy, such as myelosuppression. This indicates a promising avenue for the development of new anticancer agents (Deng & Tang, 2011).
Pharmaceutical Research
The structural motif of this compound, similar to norbornane compounds, has been connected with drug research. These compounds are of interest not only for their medicinal uses but also as model molecules for studying structure-activity relationships due to their unique molecular shape and fixed position of substituents. This highlights the importance of such structures in the development of new pharmaceutical agents (Buchbauer & Pauzenberger, 1991).
Mechanism of Action
Target of Action
It is a key precursor in the synthesis of a2a receptor antagonists . The A2a receptors are found in high concentrations in dopamine-rich regions of the brain and are involved in the control of emotion, reward, and pleasure .
Biochemical Pathways
As a precursor to a2a receptor antagonists, it may indirectly influence pathways involving adenosine, a key modulator of many neurophysiological processes .
Result of Action
Given its role as a precursor in the synthesis of A2a receptor antagonists, it may contribute to the antagonistic effects on these receptors, potentially influencing emotion, reward, and pleasure .
properties
IUPAC Name |
tert-butyl (1R,2S,4S)-2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO3/c1-11(2,3)15-10(14)12-7-4-5-8(12)9(13)6-7/h7-9,13H,4-6H2,1-3H3/t7-,8+,9-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKKIHGBRNBOCMB-YIZRAAEISA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2CCC1C(C2)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1[C@H]2CC[C@@H]1[C@H](C2)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201129520 | |
Record name | rel-1,1-Dimethylethyl (1R,2S,4S)-2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201129520 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
154905-36-9 | |
Record name | rel-1,1-Dimethylethyl (1R,2S,4S)-2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=154905-36-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | rel-1,1-Dimethylethyl (1R,2S,4S)-2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201129520 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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